Cas no 91891-74-6 (5-Bromo-2-(thien-2-yl)pyridine)

• Product Name: 5-Bromo-2-(thien-2-yl)pyridine
• CAS No: 91891-74-6
• MF: C₉H₆BrNS
• MW: 240.119639873505
• MDL: MFCD09037419
• CID: 91045
• PubChem ID: 354333783
• Update Time: 2025-10-05

5-Bromo-2-(thien-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-thienyl)pyridine
• 5-Bromo-2-(thien-2-yl)pyridine
• 5-bromo-2-thiophen-2-ylpyridine
• 2-(5-bromo-2-pyridyl)thiophene
• 2-thienyl-5-bromopyridine
• Pyridine,5-bromo-2-(2-thienyl)
• 5-BROMO-2-(THIOPHEN-2-YL)PYRIDINE
• 5-Bromo-2-(2-Thienyl)-Pyridine
• 2-(2-Thienyl)-5-bromopyridine
• T71457
• SCHEMBL9967122
• AKOS015945231
• A916314
• DTXSID40531126
• BS-48966
• 91891-74-6
• B4885
• 5-Bromo-2-(2-thienyl)pyridine,95%
• CS-0330317
• MFCD09037419

• MDL： MFCD09037419
• Inchi： 1S/C9H6BrNS/c10-7-3-4-8(11-6-7)9-2-1-5-12-9/h1-6H
• InChI Key： POYKHSYCYNRTKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1=CC=CS1

Computed Properties

• Exact Mass: 238.94000
• Monoisotopic Mass: 238.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.563±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 306.8°Cat760mmHg
• Flash Point: 139.4°C
• Refractive Index: 1.635
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 41.13000
• LogP: 3.57260
• Solubility: Not determined

5-Bromo-2-(thien-2-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313